Cas no 76689-98-0 (1-Deacetylnimbolinin B)

• Product Name: 1-Deacetylnimbolinin B
• CAS No: 76689-98-0
• MF: C₃₃H₄₄O₉
• MW: 584.69700
• CID: 837018
• PubChem ID: 91895443
• Update Time: 2024-10-27

1-Deacetylnimbolinin B Chemical and Physical Properties

Names and Identifiers

• 1-Deacetylnimbolinin B
• [ "" ]
• [17-Acetyloxy-8-(furan-3-yl)-4,19-dihydroxy-1,9,11,16-tetramethyl-5,14-dioxapentacyclo[11.6.1.02,11.
• 76689-98-0
• B0005-189872
• [(1R,2R,4R,6S,8R,11R,12S,13R,16R,17R,19S,20R)-17-acetyloxy-8-(furan-3-yl)-4,19-dihydroxy-1,9,11,16-tetramethyl-5,14-dioxapentacyclo[11.6.1.02,11.06,10.016,20]icos-9-en-12-yl] (E)-2-methylbut-2-enoate
• FS-9021

• Inchi： 1S/C33H44O9/c1-8-16(2)30(37)42-29-27-28-31(5,15-39-27)24(40-18(4)34)13-23(35)32(28,6)22-12-25(36)41-21-11-20(19-9-10-38-14-19)17(3)26(21)33(22,29)7/h8-10,14,20-25,27-29,35-36H,11-13,15H2,1-7H3
• InChI Key： YOBMBNWOJMLHDF-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C2(C([H])([H])[H])C([H])(C([H])([H])C([H])(C3(C([H])([H])[H])C4([H])C([H])([H])C([H])(O[H])OC5([H])C([H])([H])C([H])(C6=C([H])OC([H])=C6[H])C(C([H])([H])[H])=C5C4(C([H])([H])[H])C([H])(C1([H])C32[H])OC(C(=C([H])C([H])([H])[H])C([H])([H])[H])=O)O[H])OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 584.29853298g/mol
• Monoisotopic Mass: 584.29853298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125
• XLogP3: 3.3

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 665.4±55.0 °C(Predicted)
• Flash Point: 356.2±31.5 °C
• pka: 12.57±0.70(Predicted)
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

1-Deacetylnimbolinin B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Limonoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids Limonoids